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Compound of Interest

Compound Name: 3-Chlorobutanamide

Cat. No.: B2723049 Get Quote

Essential Safety and Handling Guide for 3-
Chlorobutanamide
This guide provides immediate and essential safety protocols for laboratory professionals

handling 3-Chlorobutanamide. It outlines the necessary personal protective equipment (PPE),

operational procedures, and emergency responses to ensure a safe research environment.

Chemical and Physical Properties
A summary of key quantitative data for 3-Chlorobutanamide is provided below.

Property Value

Molecular Formula C₄H₈ClNO[1]

Molecular Weight 121.56 g/mol [1]

CAS Number 500790-37-4[1]

Physical State Solid[2]

GHS Hazard Codes
H315 (Skin Irritation), H319 (Eye Irritation),

H335 (Respiratory Irritation)[1]

Operational Plan: Handling 3-Chlorobutanamide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2723049?utm_src=pdf-interest
https://www.benchchem.com/product/b2723049?utm_src=pdf-body
https://www.benchchem.com/product/b2723049?utm_src=pdf-body
https://www.benchchem.com/product/b2723049?utm_src=pdf-body
https://www.benchchem.com/product/b2723049?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorobutanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorobutanamide
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorobutanamide
https://www.sigmaaldrich.com/HK/zh/product/aldrich/otv000845
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorobutanamide
https://www.benchchem.com/product/b2723049?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2723049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach is crucial when working with 3-Chlorobutanamide to minimize

exposure and ensure safety.

Engineering Controls
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation of dust or vapors.[3]

Safety Stations: Ensure that an eyewash station and safety shower are readily accessible in

the immediate work area.[4][5]

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Chlorobutanamide to protect against skin,

eye, and respiratory irritation.[1][3]

PPE Type Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).[6][7] Inspect gloves for damage

before use.[7]

Eye/Face Protection

Safety glasses with side shields or goggles.[8] A

face shield may be required for splash hazards.

[8][9]

Skin and Body A lab coat or chemical-resistant coveralls.[6][9]

Respiratory

For procedures that may generate dust or

aerosols, a NIOSH-approved respirator may be

necessary if engineering controls are

insufficient.[6]

Handling Procedures
Avoid all direct contact with the substance.[3]

Do not breathe in dust or fumes.[3] Minimize dust generation during handling.[3]
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Weigh and transfer the chemical in a fume hood or other ventilated enclosure.

Wash hands thoroughly with soap and water after handling.[3]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[10]

Storage
Store in a tightly closed container in a well-ventilated, cool, and dry place.[3][11]

Store in a locked cabinet or area to restrict access.[3]

Keep away from heat and sources of ignition.[10][11]

Disposal Plan
Proper disposal of 3-Chlorobutanamide and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material, including empty containers and contaminated

PPE, in a designated, properly labeled hazardous waste container.

Disposal Route: Dispose of the chemical waste through an approved and licensed waste

disposal company.[3][10] Do not dispose of it down the drain.[3]

Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

[3]

Emergency Response Plan
Immediate and appropriate action is vital in the event of an emergency involving 3-
Chlorobutanamide.

Spills and Leaks
Evacuation: Immediately evacuate all non-essential personnel from the spill area.[12]

Ventilation: Ensure the area is well-ventilated, but avoid breathing vapors.[12]
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Ignition Sources: Extinguish all nearby ignition sources.[3][13]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

[3]

Cleanup: Carefully sweep or vacuum the spilled solid material.[3] Place the collected

material and all contaminated cleaning supplies into a labeled hazardous waste container.[4]

Reporting: Report the spill to the appropriate environmental health and safety personnel.[12]

Personal Exposure
Exposure Route Immediate First Aid Measures

Inhalation

Move the affected person to fresh air

immediately.[3][10] If breathing is difficult,

provide oxygen. Seek immediate medical

attention.[12][14]

Skin Contact

Immediately remove all contaminated clothing.

[5] Flush the affected skin with copious amounts

of water for at least 15 minutes.[4] Use a mild

soap for washing.[4] Seek medical attention if

irritation persists.[3]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[4][15] Remove contact lenses if present and

easy to do so.[3] Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting.[11] Rinse the mouth

thoroughly with water.[10] Have the person drink

one or two glasses of water.[10] Never give

anything by mouth to an unconscious person.

[14] Seek immediate medical attention.
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The following diagram illustrates the standard operating procedure for safely handling 3-
Chlorobutanamide in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Chlorobutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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